Cas no 1248601-38-8 (2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile)

2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile is a specialized organic compound featuring a chloro-substituted acetonitrile group attached to a 3,5-dimethoxyphenyl moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating methoxy groups and an electrophilic nitrile functionality enhances its reactivity in nucleophilic substitution and cyclization reactions. Its high purity and stability under controlled conditions ensure consistent performance in multi-step syntheses. The compound is particularly useful in constructing heterocyclic frameworks and functionalized aromatic systems, offering versatility for researchers in medicinal and materials chemistry. Proper handling and storage are recommended due to its reactive chloro and nitrile groups.

2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile structure

1248601-38-8 structure

Product Name:2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile

CAS No:1248601-38-8

MF:C₁₀H₁₀ClNO₂

MW:211.644901752472

CID:5206843

PubChem ID:22220195

Update Time:2025-06-07

2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile
- Benzeneacetonitrile, α-chloro-3,5-dimethoxy-
- 2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile
- Inchi： 1S/C10H10ClNO2/c1-13-8-3-7(10(11)6-12)4-9(5-8)14-2/h3-5,10H,1-2H3
- InChI Key： NQIYEJAQPSHAPT-UHFFFAOYSA-N
- SMILES： ClC(C#N)C1C=C(C=C(C=1)OC)OC

Computed Properties

Exact Mass: 211.0400063g/mol
Monoisotopic Mass: 211.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.2

2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-131100-0.05g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		0.05g	$155.0	2023-06-08
Enamine	EN300-131100-0.1g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		0.1g	$232.0	2023-06-08
Enamine	EN300-131100-0.25g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		0.25g	$331.0	2023-06-08
Enamine	EN300-131100-0.5g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		0.5g	$524.0	2023-06-08
Enamine	EN300-131100-1.0g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		1g	$671.0	2023-06-08
Enamine	EN300-131100-2.5g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		2.5g	$1315.0	2023-06-08
Enamine	EN300-131100-5.0g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		5g	$1945.0	2023-06-08
Enamine	EN300-131100-10.0g	2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8		10g	$2884.0	2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00996474-1g	2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8	95%	1g	￥3325.0	2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00996474-5g	2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile	1248601-38-8	95%	5g	￥9639.0	2023-04-04